Cas no 2753-45-9 (Mebeverine hydrochloride)

• Product Name: Mebeverine hydrochloride
• CAS No: 2753-45-9
• MF: C₂₅H₃₆ClNO₅
• MW: 466.010046958923
• CID: 43387
• PubChem ID: 329817970
• Update Time: 2025-10-28

Mebeverine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Mebeverine hydrochloride
• 4-[Ethyl-[1-(4-methoxyphenyl)propan-2-yl]amino]butyl 3,4-dimethoxybenzoate hydrochloride
• 4-{Ethyl[2-(4-methoxyphenyl)-1-methylethyl]amino}butyl 3,4-dimethoxybenzoate hydrochloride
• Mebeverine (hydrochloride)
• MEBEVERINE HCL
• Mebeverine Hydrochlo
• EX-A4568
• SPECTRUM1501117
• Duspatal
• 3,4-Dimethoxybenzoicacid4-ethyl2-(4-methoxyphenyl)-1-methylethylaminobutylesterhydrochloride
• MFCD00083411
• W-109821
• SR-01000003159
• D04868
• UNII-15VZ5AL4JN
• Opera_ID_1589
• NCGC00094900-01
• HY-A0078
• NSC-169101
• NCGC00018277-06
• CCG-39022
• CAS-2753-45-9
• MEBEVERINE HYDROCHLORIDE [EP MONOGRAPH]
• NCGC00094900-03
• Mebeverine-d6 Hydrochloride
• Tox21_110527
• Veratric acid, 4-[ethyl(p-methoxy-.alpha.-methylphenethyl)amino]butyl ester hydrochloride
• MEBEVERINE HYDROCHLORIDE [MART.]
• WLN: 1OR BO1 DVO4N2&Y1&1R DO1 &GH
• NSC 169101
• MLS000028652
• NCGC00016617-01
• NCGC00094900-02
• SMR000058862
• BCP28149
• Duspatal Hydrochloride
• Veratric acid, butyl ester, hydrochloride
• 3,4-dimethoxybenzoic acid 4-[ethyl-[1-(4-methoxyphenyl)propan-2-yl]amino]butyl ester hydrochloride
• CHEMBL1446650
• 15VZ5AL4JN
• Csag-144
• REGID_for_CID_17683
• FT-0603620
• DTXSID1045372
• AKOS027420570
• Veratric acid, 4-(ethyl(p-methoxy-alpha-methylphenethyl)amino)butyl ester, hydrochloride
• NSC757840
• 4-(Ethyl(1-(4-methoxyphenyl)propan-2-yl)amino)butyl 3,4-dimethoxybenzoate hydrochloride
• Duspatalin
• HMS1921F15
• Mebeverine hydrochloride (USAN)
• 4-(Ethyl(1-(4-methoxyphenyl)propan-2-yl)amino)butyl3,4-dimethoxybenzoatehydrochloride
• Pharmakon1600-01501117
• Tox21_110527_1
• DTXCID9025372
• Colofac
• Mebeverine hydrochloride, analytical standard
• SCHEMBL121977
• 4-(ETHYL(P-METHOXY-.ALPHA.-METHYLPHENETHYL)AMINO)BUTYL VERATRATE HYDROCHLORIDE
• CS-6931
• MLS001148590
• Benzoic acid,4-dimethoxy-, 4-[ethyl[2-(4-methoxyphenyl)-1-methylethyl]amino]butyl ester, hydrochloride
• Mebeverine hydrochloride [USAN]
• Duspatalin Hydrochloride
• NS00078744
• 4-[ethyl-[1-(4-methoxyphenyl)propan-2-yl]amino]butyl 3,4-dimethoxybenzoate;hydrochloride
• N16922
• NSC-757840
• Benzoic acid, 3,4-dimethoxy-, 4-(ethyl(2-(4-methoxyphenyl)-1-methylethyl)amino)butyl ester, hydrochloride
• Mebeverine HCl pound>>Csag-144 pound>>Csag 144 pound>>Csag144
• 4-(Ethyl(p-methoxy-alpha-methylphenethyl)amino)butyl veratrate hydrochloride
• MEBEVERINE HYDROCHLORIDE [WHO-DD]
• HMS1568N22
• Prestwick_587
• EINECS 220-400-0
• MEBEVERINE HYDROCHLORIDE [MI]
• A819105
• NSC169101
• 2753-45-9
• SR-01000003159-4
• MLS002222299
• s5027
• CSAG 144
• Colofac Hydrochloride
• Rudakol
• 4-[Ethyl(p-methoxy-.alpha.-methylphenethyl)amino]butyl veratrate hydrochloride
• DB-047240
• MEBEVERINE HYDROCHLORIDE (EP MONOGRAPH)
• PLGQWYOULXPJRE-UHFFFAOYSA-N
• Colofac mr
• Colofac ibs
• MEBEVERINE HYDROCHLORIDE (MART.)
• Colofac 100

• MDL： MFCD00083411
• Inchi： 1S/C25H35NO5.ClH/c1-6-26(19(2)17-20-9-12-22(28-3)13-10-20)15-7-8-16-31-25(27)21-11-14-23(29-4)24(18-21)30-5;/h9-14,18-19H,6-8,15-17H2,1-5H3;1H
• InChI Key： PLGQWYOULXPJRE-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1C=CC(=C(C=1)OC)OC)=O)CCCCN(CC)C(C)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 465.22800
• Monoisotopic Mass: 465.228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 14
• Complexity: 494
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 57.2A^2

Experimental Properties

• Melting Point: 105-107 C
• Boiling Point: 543.8°Cat760mmHg
• Flash Point: 282.7°C
• PSA: 57.23000
• LogP: 5.40450

Mebeverine hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 36-26
• RTECS：YX5425000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R22
• Safety Term：S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Mebeverine hydrochloride

Mebeverine Hydrochloride: A Comprehensive Overview

Mebeverine hydrochloride, with the CAS number 2753-45-9, is a well-known antispasmodic agent that has been extensively studied for its therapeutic effects in various gastrointestinal disorders. This compound, chemically classified as a quaternary ammonium salt, is widely used in the treatment of conditions such as irritable bowel syndrome (IBS), spastic constipation, and other functional gastrointestinal disorders. Its mechanism of action primarily involves the inhibition of acetylcholine release at the neuromuscular junction, thereby reducing smooth muscle contractions in the gastrointestinal tract.

The chemical structure of mebeverine hydrochloride consists of a central nitrogen atom bonded to three methyl groups and one phenyl group, which contributes to its unique pharmacological properties. Recent studies have highlighted its ability to selectively target muscarinic receptors without significant systemic absorption, making it an ideal candidate for localized therapy. This selectivity minimizes adverse effects and enhances its safety profile compared to other antispasmodic agents.

In terms of pharmacokinetics, mebeverine hydrochloride is rapidly absorbed in the upper gastrointestinal tract and undergoes extensive first-pass metabolism in the liver. The primary metabolites are excreted renally, with minimal systemic availability. This characteristic ensures that the drug remains effective at the site of action while reducing systemic side effects such as drowsiness or dry mouth, which are commonly associated with other antispasmodic medications.

Recent clinical trials have demonstrated the efficacy of mebeverine hydrochloride in managing symptoms of IBS, particularly those related to visceral hypersensitivity and bowel dysfunction. Patients treated with this compound reported significant improvements in abdominal pain, bloating, and irregular bowel movements. These findings underscore its role as a first-line therapy for patients with IBS who do not respond adequately to dietary modifications or fiber supplements.

Beyond its established use in gastrointestinal disorders, emerging research has explored the potential of mebeverine hydrochloride in other therapeutic areas. For instance, preclinical studies suggest that it may exhibit anti-inflammatory properties by modulating cytokine production and reducing oxidative stress in inflamed tissues. This opens up new avenues for its application in conditions such as inflammatory bowel disease (IBD) and post-surgical adhesion formation.

In addition to its pharmacological benefits, mebeverine hydrochloride has been recognized for its favorable safety profile. Long-term studies have shown minimal adverse effects when administered at recommended doses, with transient side effects such as headache or dizziness being rare occurrences. These attributes make it a preferred choice for both acute and chronic management of spastic bowel conditions.

The synthesis of mebeverine hydrochloride involves a multi-step process that begins with the bromination of aniline derivatives followed by quaternization with methyl iodide. This process ensures high purity and stability of the final product, which is critical for maintaining its therapeutic efficacy. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed during quality control to ensure compliance with pharmacopeial standards.

In conclusion, mebeverine hydrochloride, CAS number 2753-45-9, stands out as a versatile and effective antispasmodic agent with a robust evidence base supporting its use in gastrointestinal disorders. Its unique mechanism of action, favorable safety profile, and potential for expanded therapeutic applications position it as a key player in the management of functional bowel diseases.